Cas no 1378255-32-3 (2-((2,4-Dimethylquinolin-6-yl)oxy)acetic acid)

• Product Name: 2-((2,4-Dimethylquinolin-6-yl)oxy)acetic acid
• CAS No: 1378255-32-3
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• CID: 5715098
• PubChem ID: 82580332
• Update Time: 2025-11-01

2-((2,4-Dimethylquinolin-6-yl)oxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 1378255-32-3
• (2,4-Dimethyl-quinolin-6-yloxy)-acetic acid
• SB69956
• 2-((2,4-Dimethylquinolin-6-yl)oxy)acetic acid
• 2-((2,4-Dimethylquinolin-6-yl)oxy)aceticacid
• Acetic acid, 2-[(2,4-dimethyl-6-quinolinyl)oxy]-

• Inchi： 1S/C13H13NO3/c1-8-5-9(2)14-12-4-3-10(6-11(8)12)17-7-13(15)16/h3-6H,7H2,1-2H3,(H,15,16)
• InChI Key： GIIKUXBERPBAEC-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1C=CC2C(C=1)=C(C)C=C(C)N=2

Computed Properties

• Exact Mass: 231.08954328g/mol
• Monoisotopic Mass: 231.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• Density: 1.253±0.06 g/cm3(Predicted)
• Boiling Point: 416.7±40.0 °C(Predicted)
• pka: 2.85±0.40(Predicted)

Additional information on 2-((2,4-Dimethylquinolin-6-yl)oxy)acetic acid

Comprehensive Overview of 2-((2,4-Dimethylquinolin-6-yl)oxy)acetic acid (CAS No. 1378255-32-3)

2-((2,4-Dimethylquinolin-6-yl)oxy)acetic acid (CAS No. 1378255-32-3) is a specialized quinoline derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique quinoline backbone and acetic acid functional group, serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications due to its structural similarity to other quinoline-based compounds, which are known for their diverse biological activities.

The molecular structure of 2-((2,4-Dimethylquinolin-6-yl)oxy)acetic acid features a 2,4-dimethylquinoline core linked to an acetic acid moiety via an ether bridge. This configuration enhances its solubility and reactivity, making it a valuable building block in medicinal chemistry. Recent studies highlight its role in the development of small-molecule inhibitors and ligands for protein targets, aligning with the growing demand for precision therapeutics. The compound’s CAS No. 1378255-32-3 is frequently searched in databases like PubChem and Reaxys, reflecting its relevance in drug discovery pipelines.

In the context of current trends, 2-((2,4-Dimethylquinolin-6-yl)oxy)acetic acid is often discussed alongside green chemistry and sustainable synthesis methodologies. With increasing emphasis on reducing environmental impact, researchers are exploring eco-friendly catalytic systems to optimize its production. Questions such as "How to synthesize 2-((2,4-Dimethylquinolin-6-yl)oxy)acetic acid efficiently?" or "What are the applications of quinoline derivatives in drug development?" are common in academic forums, underscoring its interdisciplinary appeal.

From a technical perspective, the compound’s physicochemical properties—including its melting point, solubility profile, and stability—are critical for formulation scientists. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to ensure purity, a topic frequently queried in quality control discussions. Additionally, its structure-activity relationship (SAR) is a hot topic in computational chemistry, where AI-driven molecular modeling tools are used to predict its interactions with biological targets.

The agrochemical sector also explores 2-((2,4-Dimethylquinolin-6-yl)oxy)acetic acid for its potential as a plant growth regulator or pesticide adjuvant. This aligns with global trends toward sustainable agriculture and crop yield optimization. Searches for "quinoline derivatives in agriculture" or "CAS 1378255-32-3 uses" often lead to patents and scholarly articles detailing its efficacy in field trials.

In summary, 2-((2,4-Dimethylquinolin-6-yl)oxy)acetic acid (CAS No. 1378255-32-3) represents a multifaceted compound with broad applications in life sciences. Its integration into high-throughput screening platforms and material science innovations further solidifies its importance. As research progresses, this compound is poised to remain a focal point in both academic and industrial settings.